Cas no 175205-66-0 (3-(5-Bromothiophen-2-yl)isoxazole)
175205-66-0 structure
Product Name:3-(5-Bromothiophen-2-yl)isoxazole
CAS No:175205-66-0
MF:C7H4BrNOS
MW:230.08175945282
CID:111915
PubChem ID:2797173
Update Time:2025-04-18
3-(5-Bromothiophen-2-yl)isoxazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-Bromothiophen-2-yl)isoxazole
- 3-(5-bromothiophen-2-yl)-1,2-oxazole
- Isoxazole,3-(5-bromo-2-thienyl)-
- 3-(5-BROMO-2-THIENYL)ISOXAZOLE
- HMS562D22
- Isoxazole,3-(5-bromo-2-thienyl)
- 2-BROMO-5-(ISOXAZOL-3-YL)THIOPHENE
- MFCD00068167
- SCHEMBL2744787
- 175205-66-0
- Maybridge1_007304
- FT-0613700
- AKOS022181883
- DTXSID10383891
-
- MDL： MFCD00068167
- Inchi： 1S/C7H4BrNOS/c8-7-2-1-6(11-7)5-3-4-10-9-5/h1-4H
- InChI Key： BAZHUUDTRPSRLD-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C2C=CON=2)S1
Computed Properties
- Exact Mass: 228.92000
- Monoisotopic Mass: 228.91970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 54.3Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 66-68°C
- PSA: 54.27000
- LogP: 3.16560
- Solubility: Not determined
3-(5-Bromothiophen-2-yl)isoxazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(5-Bromothiophen-2-yl)isoxazole Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
175205-66-0 (3-(5-Bromothiophen-2-yl)isoxazole) Related Products
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- 85903-30-6(Pyridine, 4-[5-(2-thienyl)-3-isoxazolyl]-)
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- 175205-67-1(5-(Isoxazol-3-yl)thiophene-2-carbonitrile)
- 104516-55-4(Isoxazole,3-methyl-5-(2-thienyl)-)
- 852180-45-1(5-(thiophen-2-yl)-1,2-oxazol-3-ylmethanamine)
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